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2-Amino-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydrospiro[chromene-4,1'-cyclohexane]-3-carbonitrile 2-Amino-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydrospiro[chromene-4,1'-cyclohexane]-3-carbonitrile
Brand Name: Vulcanchem
CAS No.: 200276-50-2
VCID: VC0460543
InChI: InChI=1S/C17H22N2O2/c1-16(2)8-12(20)14-13(9-16)21-15(19)11(10-18)17(14)6-4-3-5-7-17/h3-9,19H2,1-2H3
SMILES: CC1(CC2=C(C(=O)C1)C3(CCCCC3)C(=C(O2)N)C#N)C
Molecular Formula: C17H22N2O2
Molecular Weight: 286.37g/mol

2-Amino-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydrospiro[chromene-4,1'-cyclohexane]-3-carbonitrile

CAS No.: 200276-50-2

Main Products

VCID: VC0460543

Molecular Formula: C17H22N2O2

Molecular Weight: 286.37g/mol

2-Amino-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydrospiro[chromene-4,1'-cyclohexane]-3-carbonitrile - 200276-50-2

CAS No. 200276-50-2
Product Name 2-Amino-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydrospiro[chromene-4,1'-cyclohexane]-3-carbonitrile
Molecular Formula C17H22N2O2
Molecular Weight 286.37g/mol
IUPAC Name 2-amino-7,7-dimethyl-5-oxospiro[6,8-dihydrochromene-4,1'-cyclohexane]-3-carbonitrile
Standard InChI InChI=1S/C17H22N2O2/c1-16(2)8-12(20)14-13(9-16)21-15(19)11(10-18)17(14)6-4-3-5-7-17/h3-9,19H2,1-2H3
Standard InChIKey WUJPBERUSRKLCV-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(=O)C1)C3(CCCCC3)C(=C(O2)N)C#N)C
Canonical SMILES CC1(CC2=C(C(=O)C1)C3(CCCCC3)C(=C(O2)N)C#N)C
PubChem Compound 2833743
Last Modified Nov 11 2021
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